Cas no 885957-28-8 (2,5-Difluoro-benzamidine)

2,5-Difluoro-benzamidine is a fluorinated benzamidine derivative characterized by its two fluorine substituents at the 2- and 5-positions of the phenyl ring. This structural modification enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The fluorine atoms improve metabolic stability and binding affinity in target interactions, particularly in the development of protease inhibitors and other biologically active compounds. Its high purity and well-defined reactivity profile facilitate precise applications in peptide mimetics and pharmaceutical research. The compound’s stability under various reaction conditions further underscores its utility in complex synthetic pathways.

2,5-Difluoro-benzamidine structure

Product Name:2,5-Difluoro-benzamidine

CAS No:885957-28-8

MF:C₇H₇ClF₂N₂

MW:192.593687295914

MDL:MFCD05662978

CID:721129

PubChem ID:4099919

Update Time:2025-05-27

2,5-Difluoro-benzamidine Chemical and Physical Properties

Names and Identifiers

- Benzenecarboximidamide,2,5-difluoro-
- 2,5-Difluoro-Benzamidine
- 2,5-DIFLUORO-BENZAMIDINE HYDROCHLORIDE
- 2,5-difluorobenzenecarboximidamide,hydrochloride
- 2,4-DIFLUORO-PHENOXYACETONITRILE
- 2,5-Difluoro-Benzenecarboximidamide
- 2,5-DIFLUOROBENZIMIDAMIDE HYDROCHLORIDE
- BS-44284
- 885957-28-8
- SB31269
- 2,5-DIFLUOROBENZIMIDAMIDEHYDROCHLORIDE
- SY343185
- 2,5-difluorobenzenecarboximidamide;hydrochloride
- 2,5-Difluorobenzamidine hydrochloride
- AB18322
- DTXSID50590800
- CS-0338894
- FT-0694456
- 2,5-Difluorobenzene-1-carboximidamide--hydrogen chloride (1/1)
- 2,5-difluorobenzene-1-carboximidamide hydrochloride
- MFCD04114436
- SCHEMBL1367092
- 1187929-28-7
- 2,5-Difluoro-benzamidine
- MDL： MFCD05662978
- Inchi： 1S/C7H6F2N2.ClH/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3H,(H3,10,11);1H
- InChI Key： QAPPOYNVEJEQOV-UHFFFAOYSA-N
- SMILES： Cl.FC1C=CC(=CC=1C(=N)N)F

Computed Properties

Exact Mass: 192.02700
Monoisotopic Mass: 192.0265822g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 49.9Å²

Experimental Properties

PSA: 49.87000
LogP: 2.85090

2,5-Difluoro-benzamidine Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	12R0052-1g	2,5-Difluoro-benzamidine	885957-28-8	98%	1g	5071.29CNY	2021-05-07
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